Cas no 1637-71-4 (S-Sulfo-L-cysteine)
S-Sulfo-L-cysteine is a modified amino acid derivative where the thiol group of L-cysteine is sulfonated, resulting in a sulfonate (-SO₃⁻) substitution. This modification enhances its solubility and stability in aqueous solutions compared to free cysteine, making it useful in biochemical and pharmaceutical research. The sulfonate group provides a negatively charged moiety, which can influence protein interactions and redox chemistry. S-Sulfo-L-cysteine is particularly valuable in studying cysteine-dependent enzymatic processes, peptide synthesis, and as a precursor for sulfated biomolecules. Its defined structure and reactivity make it a reliable reagent for controlled experiments in molecular biology and medicinal chemistry.
S-Sulfo-L-cysteine structure
Product Name:S-Sulfo-L-cysteine
CAS No:1637-71-4
MF:C3H7NO5S2
MW:201.221378564835
MDL:MFCD00661097
CID:216713
PubChem ID:115015
Update Time:2025-05-20
S-Sulfo-L-cysteine Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-Amino-3-((sulfooxy)thio)propanoic acid
- (2R)-2-amino-3-sulfosulfanylpropanoic acid
- L-Cysteine, S-sulfo-
- S-sulfocysteine
- Cysteine-S-sulfate
- Cysteine-S-sulfonate
- Cysteinyl-S-sulfonate
- Cysteinyl-S-sulfonic acid
- L-Cysteine S-sulfate
- S-Sulfo-L-cystein
- S-Sulfo-L-cysteine
- S-SULFO-L-CYSTEINE SODIUM SALT
- S-Sulphocysteine
- S-sulpho-L-cysteine
- C05824
- S-SULFO-CYSTEINE
- CYSTEINE-S-SULFATE 1-HYDRATE
- CYSTEINE-S-SULFATE, MONOHYDRATE
- L-CYSTEINE-S-SULFATE, MONOHYDRATE
- (2R)-2-amino-3-sulfosulfanyl-propanoic acid
- BDBM50269414
- L-Cysteine-S-sulfonate
- NS00014865
- CHEBI:27891
- L-Cysteine S-sulphate
- NOKPBJYHPHHWAN-REOHCLBHSA-N
- Q27095171
- Alaninethiosulfuric acid
- 3-(sulfosulfanyl)-l-alanine
- AKOS040758947
- (R)-2-amino-3-(sulfothio)propanoic acid
- Cysteine-S-Sulfonic Acid
- DTXSID20167649
- HY-113084
- L-Cysteinesulfonic acid
- (2R)-2-amino-3-(sulfosulfanyl)propanoic acid
- L-Cysteine hydrogen sulfate (ester)
- L-Cysteine S-sulfate, >=98% (TLC)
- (2R)-2-azaniumyl-3-sulfosulfanylpropanoate
- CS-0059520
- DB04370
- J-010087
- L-Cysteine, hydrogen sulfate (ester)
- L-Cysteine hydrogen sulphate (ester)
- S-Cysteinesulfonic acid
- CHEMBL457665
- L-Cysteine hydrogen sulfate
- 1637-71-4
- UNII-885F2S42LL
- Cysteine-S-sulphate
- NCGC00163281-02
- NCGC00163281-01
- 885F2S42LL
- SCHEMBL399716
- TS-09231
- BRD-K59527975-236-01-8
- DA-78027
- G91042
-
- MDL： MFCD00661097
- Inchi： 1S/C3H7NO5S2/c4-2(3(5)6)1-10-11(7,8)9/h2H,1,4H2,(H,5,6)(H,7,8,9)/t2-/m0/s1
- InChI Key： NOKPBJYHPHHWAN-REOHCLBHSA-N
- SMILES： S(C[C@@H](C(=O)O)N)S(=O)(=O)O
Computed Properties
- Exact Mass: 200.97700
- Monoisotopic Mass: 200.976564
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 151
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -4
Experimental Properties
- Color/Form: Crystallization.
- Density: g/cm3
- Melting Point: 184-185°C
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.604
- Solubility: H2O: 20 mg/mL, clear, colorless
- Stability/Shelf Life: Store in Freezer at -20°C
- PSA: 151.37000
- LogP: 0.71540
- Solubility: dissolve in water
S-Sulfo-L-cysteine Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
S-Sulfo-L-cysteine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | C2196-5MG |
S-Sulfo-L-cysteine |
1637-71-4 | 5mg |
¥1924.13 | 2023-09-28 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | C2196-25MG |
S-Sulfo-L-cysteine |
1637-71-4 | 25mg |
¥6640.68 | 2023-09-28 | ||
| TRC | S223755-50mg |
S-Sulfo-L-cysteine |
1637-71-4 | 50mg |
75.00 | 2021-07-18 | ||
| TRC | S223755-100mg |
S-Sulfo-L-cysteine |
1637-71-4 | 100mg |
125.00 | 2021-07-18 | ||
| TRC | S223755-250mg |
S-Sulfo-L-cysteine |
1637-71-4 | 250mg |
250.00 | 2021-07-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S923248-5mg |
S-Sulfo-L-cysteine |
1637-71-4 | 98% | 5mg |
￥1,529.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S923248-25mg |
S-Sulfo-L-cysteine |
1637-71-4 | 98% | 25mg |
￥3,699.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S923248-100mg |
S-Sulfo-L-cysteine |
1637-71-4 | 98% | 100mg |
￥7,500.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S923248-500mg |
S-Sulfo-L-cysteine |
1637-71-4 | 98% | 500mg |
￥9,998.00 | 2022-08-31 | |
| TRC | S223755-500mg |
S-Sulfo-L-cysteine |
1637-71-4 | 500mg |
$58.00 | 2023-05-17 |
S-Sulfo-L-cysteine Related Literature
-
Lisa Eisenbeiss,Tina M. Binz,Markus R. Baumgartner,Thomas Kraemer,Andrea E. Steuer Analyst 2020 145 6586
-
Yang Quan-Jun,Bian Jun,Wan Li-Li,Han Yong-Long,Li Bin,Yu Qi,Li Yan,Guo Cheng,Yang Gen-Jin RSC Adv. 2015 5 11766
-
Justin L. Luebke,Randy J. Arnold,David P. Giedroc Metallomics 2013 5 335
-
Huanmin Du,Jinfang Qiao,Yuting Qi,Lingcong Li,Ning Xu,Li Shao,Liang Wei,Jun Liu Green Chem. 2023 25 3152
-
Yan-Hong Lou,Jun-Song Wang,Ge Dong,Ping-Ping Guo,Dan-Dan Wei,Sai-Sai Xie,Ming-Hua Yang,Ling-Yi Kong Toxicol. Res. 2015 4 1465
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